Cas no 904818-57-1 (2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid)

2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid structure
904818-57-1 structure
Product Name:2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
CAS No:904818-57-1
MF:C18H12N2O6
MW:352.297684669495
MDL:MFCD07371420
CID:994895
PubChem ID:135612996
Update Time:2025-07-08

2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2-Benzo[1,3]dioxol-5-yl-2-oxo-eth-(Z)-ylidene]-3-oxo-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid
    • 2-[(Z)-2-(1,3-benzodioxol-5-yl)-2-hydroxyethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid
    • 2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
    • (2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
    • 2-[2-Benzo[1,3]dioxol-5-yl-2-oxo-eth-(Z)-ylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
    • MFCD07371420
    • 2-(2-(Benzo[d][1,3]dioxol-5-yl)-2-oxoethylidene)-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
    • AKOS005257102
    • DTXSID00694367
    • 904818-57-1
    • 2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
    • MDL: MFCD07371420
    • Inchi: 1S/C18H12N2O6/c21-14(9-2-4-15-16(6-9)26-8-25-15)7-13-17(22)20-12-5-10(18(23)24)1-3-11(12)19-13/h1-7,21H,8H2,(H,20,22)(H,23,24)/b14-7-
    • InChI Key: FPBSCIMNYZAQAE-AUWJEWJLSA-N
    • SMILES: O1COC2C=CC(/C(=C/C3C(NC4C=C(C(=O)O)C=CC=4N=3)=O)/O)=CC1=2

Computed Properties

  • Exact Mass: 352.07
  • Monoisotopic Mass: 352.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.564
  • Boiling Point: 643°C at 760 mmHg
  • Flash Point: 342.6°C
  • Refractive Index: 1.726
  • PSA: 121.48000
  • LogP: 1.22760

2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424596-1 g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1
1 g
€542.30 2023-07-18
abcr
AB424596-5 g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1
5 g
€947.00 2023-07-18
abcr
AB424596-10 g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1
10 g
€1,330.40 2023-07-18
TRC
B191925-500mg
2-[2-Benzo[1,3]dioxol-5-yl-2-oxo-eth-(Z)-ylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1
500mg
$ 500.00 2022-06-07
TRC
B191925-1000mg
2-[2-Benzo[1,3]dioxol-5-yl-2-oxo-eth-(Z)-ylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1
1g
$ 835.00 2022-06-07
TRC
B191925-2500mg
2-[2-Benzo[1,3]dioxol-5-yl-2-oxo-eth-(Z)-ylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1
2500mg
$ 1665.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1197640-2g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
904818-57-1 98%
2g
¥6740.00 2024-04-26
abcr
AB424596-1g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid; .
904818-57-1
1g
€542.30 2025-04-15
abcr
AB424596-5g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid; .
904818-57-1
5g
€947.00 2025-04-15
abcr
AB424596-10g
(2Z)-2-[2-(2H-1,3-Benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid; .
904818-57-1
10g
€1330.40 2025-04-15

Additional information on 2-2-Benzo1,3dioxol-5-yl-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

Compound CAS No. 904818-57-1: 2-(2-Benzo[1,3]dioxol-5-yl)-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic Acid

The compound with CAS No. 904818-57-1, known as 2-(2-Benzo[1,3]dioxol-5-yl)-2-oxo-eth-(Z)-ylidene-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic Acid, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a benzo[1,3]dioxole moiety, a quinoxaline derivative, and a carboxylic acid group. The presence of these functional groups makes it a versatile compound with applications in drug design and material science.

Recent studies have highlighted the importance of benzo[1,3]dioxole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The quinoxaline core of this compound is particularly interesting as it has been shown to exhibit anti-inflammatory and antioxidant properties. Furthermore, the carboxylic acid group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

One of the most notable advancements in the synthesis of this compound involves the use of green chemistry principles. Researchers have developed eco-friendly methods to synthesize 2-(2-Benzo[1,3]dioxol-5-yl)-2-oxo-Eth-(Z)-ylidene derivatives, reducing the environmental impact of traditional synthetic routes. These methods often employ microwave-assisted reactions or enzymatic catalysis to achieve higher yields and better purity.

The structural complexity of this compound also makes it a valuable tool in the study of supramolecular chemistry. The Z-isomer configuration of the ethylidene group plays a crucial role in determining the compound's physical properties and reactivity. Recent experiments have demonstrated that this compound can form stable supramolecular assemblies under specific conditions, opening new avenues for its application in nanotechnology.

In terms of biological activity, 2-(2-Benzo[1,3]dioxol-5-yli)doxol derivatives have shown promise in anticancer drug development. Preclinical studies indicate that this compound can inhibit key enzymes involved in cancer cell proliferation while exhibiting minimal toxicity to healthy cells. These findings suggest that it could serve as a lead compound for developing next-generation anticancer therapies.

The integration of quinoxaline derivatives into drug design has also been explored in the context of neurodegenerative diseases. The ability of these compounds to cross the blood-brain barrier and target specific neuronal pathways makes them ideal candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy in vivo.

From a materials science perspective, the unique electronic properties of this compound make it suitable for applications in organic electronics. The conjugated system formed by the benzo[1,3]dioxole and quinoxaline moieties enables efficient charge transport, which is critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are currently investigating ways to incorporate this compound into flexible electronic devices to improve their performance and durability.

In conclusion, CAS No. 904818-57

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.